Cas no 69239-61-8 (N,N'-dibenzyl-N,N'-dinitrosoethane-1,2-diamine)
69239-61-8 structure
Product Name:N,N'-dibenzyl-N,N'-dinitrosoethane-1,2-diamine
CAS No:69239-61-8
MF:C16H18N4O2
MW:298.339723110199
CID:1732632
PubChem ID:153052
Update Time:2025-04-21
N,N'-dibenzyl-N,N'-dinitrosoethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- N,N'-dibenzyl-N,N'-dinitrosoethane-1,2-diamine
- 1,2-Ethanediamine, N,N'-dinitroso-N,N'-bis(phenylmethyl)-
- N,N'-Dinitroso-N,N'-bis(phenylmethyl)-1,2-ethanediamine
- N-benzyl-N-[2-[benzyl(nitroso)amino]ethyl]nitrous amide
- DTXSID90219301
- 69239-61-8
-
- Inchi: 1S/C16H18N4O2/c21-17-19(13-15-7-3-1-4-8-15)11-12-20(18-22)14-16-9-5-2-6-10-16/h1-10H,11-14H2
- InChI Key: YQVGXYCRPZKRAA-UHFFFAOYSA-N
- SMILES: O=NN(CC1C=CC=CC=1)CCN(CC1C=CC=CC=1)N=O
Computed Properties
- Exact Mass: 298.14297583g/mol
- Monoisotopic Mass: 298.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 65.3Ų
N,N'-dibenzyl-N,N'-dinitrosoethane-1,2-diamine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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